Cas no 114413-77-3 (N-[(2H-1,3-benzodioxol-5-yl)methyl]cyclopentanamine)

• Product Name: N-[(2H-1,3-benzodioxol-5-yl)methyl]cyclopentanamine
• CAS No: 114413-77-3
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 1085586
• PubChem ID: 871518
• Update Time: 2025-06-07

N-[(2H-1,3-benzodioxol-5-yl)methyl]cyclopentanamine Chemical and Physical Properties

Names and Identifiers

• N-(Benzo[d][1,3]dioxol-5-ylmethyl)cyclopentanamine
• (1,3-benzodioxol-5-ylmethyl)cyclopentylamine(SALTDATA: HCl)
• BENZO[1,3]DIOXOL-5-YLMETHYL-CYCLOPENTYL-AMINE
• N-(1,3-benzodioxol-5-ylmethyl)cyclopentanamine
• (1,3-benzodioxol-5-ylmethyl)cyclopentylamine
• (2H-benzo[3,4-d]1,3-dioxolen-5-ylmethyl)cyclopentylamine
• AC1LHYOF
• N-(1,3-benzodioxol-5-ylmethyl)-N-cyclopentylamine
• Oprea1_868023
• SBB007236
• AKOS B023225
• TIMTEC-BB SBB007236
• CHEMBRDG-BB 5546816
• ART-CHEM-BB B023225
• N-[(2H-1,3-benzodioxol-5-yl)methyl]cyclopentanamine
• G73577
• n-(1,3-Dioxaindan-5-ylmethyl)cyclopentanamine
• DB-179043
• STK232840
• MFCD01468985
• F1967-9574
• AKOS000303464
• HMS1686G03
• CS-0224206
• DTXSID60357921
• BBL018684
• 114413-77-3
• Cambridge id 5546816
• AB00088425-01
• N-[(1,3-dioxaindan-5-yl)methyl]cyclopentanamine
• 45N
• EN300-11824
• 1,3-Benzodioxole-5-methanamine, N-cyclopentyl-
• N-(2H-1,3-benzodioxol-5-ylmethyl)cyclopentanamine
• Q27454421
• Z57326449
• AG-690/13701733

• MDL： MFCD01468985
• Inchi： 1S/C13H17NO2/c1-2-4-11(3-1)14-8-10-5-6-12-13(7-10)16-9-15-12/h5-7,11,14H,1-4,8-9H2
• InChI Key： LOYZMUZNAPZSOX-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)CNC1CCCC1

Computed Properties

• Exact Mass: 219.12600
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 190-192 °C
• Boiling Point: 331.7±11.0 °C at 760 mmHg
• Flash Point: 134.3±8.7 °C
• PSA: 30.49000
• LogP: 2.83840
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-[(2H-1,3-benzodioxol-5-yl)methyl]cyclopentanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-[(2H-1,3-benzodioxol-5-yl)methyl]cyclopentanamine

Professional Introduction to N-[(2H-1,3-benzodioxol-5-yl)methyl]cyclopentanamine (CAS No. 114413-77-3)

N-[(2H-1,3-benzodioxol-5-yl)methyl]cyclopentanamine, with the CAS number 114413-77-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a benzodioxolyl moiety and a cyclopentanamine side chain imparts unique chemical and pharmacological properties, making it a subject of extensive study in academic and industrial research settings.

The benzodioxolyl group, also known as an oxygenated phenyl ring, is known for its role in various bioactive molecules. Its structural motif is frequently encountered in pharmacophores that exhibit significant interactions with biological targets. In particular, the 2H-1,3-benzodioxol-5-yl moiety found in this compound suggests potential binding affinities with enzymes and receptors involved in critical metabolic pathways. This feature has prompted researchers to explore its utility in modulating these pathways for therapeutic benefits.

On the other hand, the cyclopentanamine component contributes to the overall steric and electronic properties of the molecule. Cyclopentanamine derivatives are well-documented for their role in enhancing drug bioavailability and improving pharmacokinetic profiles. The incorporation of this structural element into N-[(2H-1,3-benzodioxol-5-yl)methyl]cyclopentanamine suggests that the compound may exhibit favorable pharmacokinetic characteristics, which are essential for developing effective pharmaceuticals.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of N-[(2H-1,3-benzodioxol-5-yl)methyl]cyclopentanamine with various biological targets. These studies have highlighted its potential as a scaffold for drug discovery initiatives. For instance, computational simulations have indicated that this compound may interact with enzymes involved in inflammation and pain signaling pathways. Such interactions could make it a valuable candidate for developing novel therapeutics targeting chronic inflammatory conditions.

In addition to its theoretical potential, experimental studies have begun to elucidate the pharmacological effects of N-[(2H-1,3-benzodioxol-5-yl)methyl]cyclopentanamine. Initial in vitro assays have demonstrated promising results regarding its ability to modulate key enzymatic activities relevant to neurological disorders. The benzodioxolyl moiety's interaction with specific neurotransmitter receptors has been particularly noted, suggesting a possible role in treating conditions such as depression and anxiety. These findings align with the growing interest in developing targeted therapies based on structurally diverse compounds.

The synthesis of N-[(2H-1,3-benzodioxol-5-yl)methyl]cyclopentanamine represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations and precise stereocontrol to achieve the desired molecular architecture. Researchers have leveraged advanced catalytic methods and protective group strategies to optimize yield and purity. These synthetic advancements not only facilitate further study but also demonstrate the compound's feasibility for large-scale production if future clinical applications materialize.

The safety profile of N-[(2H-1,3-benzodioxol-5-yl)methyl]cyclopentanamine is another critical aspect that has been addressed through rigorous toxicological assessments. Preliminary studies have indicated that the compound exhibits low toxicity at tested doses, suggesting a favorable safety margin for further development. However, comprehensive toxicological evaluations are necessary to fully understand its potential risks and benefits before proceeding to clinical trials.

The integration of N-[(2H-1,3-benzodioxol-5-yl)methyl]cyclopentanamine into drug development pipelines represents a convergence of innovative research methodologies. The combination of computational modeling, synthetic chemistry, and pharmacological testing underscores the interdisciplinary nature of modern pharmaceutical research. As our understanding of biological systems continues to evolve, compounds like this one hold promise for addressing complex diseases through targeted molecular interventions.

Future directions for research on N-[(2H-1,3-benzodioxol-5-yl)methyl]cyclopentanamine include exploring its potential as an intermediate in more complex drug molecules. By modifying or extending its structural framework, researchers may uncover novel derivatives with enhanced therapeutic efficacy or improved pharmacokinetic profiles. Additionally, investigating its interactions with other biological targets could open up new avenues for therapeutic applications beyond those currently envisioned.

In conclusion, N-[(2H-HETEROCYCLIC COMPOUND;BENZODIOXOLYL-METHYL)cYCLOPENTANAMINE] (CAS No.114413) stands as a testament to the ongoing innovation in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a compelling candidate for further research and development. As scientific understanding continues to advance, compounds such as this one are poised to play pivotal roles in shaping the future of medicine.